Cas no 884497-40-9 (5-(3-fluorophenyl)methyl-1,3-thiazol-2-amine)
884497-40-9 structure
Product Name:5-(3-fluorophenyl)methyl-1,3-thiazol-2-amine
CAS No:884497-40-9
MF:C10H9FN2S
MW:208.255264043808
MDL:MFCD05863658
CID:854856
PubChem ID:3387134
Update Time:2025-09-19
5-(3-fluorophenyl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Fluoro-benzyl)-thiazol-2-ylamine
- 5-(3-Fluorobenzyl)thiazol-2-amine
- 5-(3-FLUOROBENZYL)-1,3-THIAZOL-2-AMINE
- 5-[(3-fluorophenyl)methyl]-1,3-thiazol-2-amine
- 5-(3-fluorobenzyl)-1,3-thiazol-2-amine(SALTDATA: FREE)
- MFCD05863658
- DTXSID00392018
- TZTVOZBUYKWEMJ-UHFFFAOYSA-N
- Z228586456
- FT-0744372
- 5-(3-Fluorobenzyl)-1,3-thiazol-2-amine, AldrichCPR
- 884497-40-9
- BS-36076
- EN300-35804
- CS-0247143
- SCHEMBL965932
- AKOS000125479
- G29870
- DB-028203
- 5-(3-fluorophenyl)methyl-1,3-thiazol-2-amine
-
- MDL: MFCD05863658
- Inchi: 1S/C10H9FN2S/c11-8-3-1-2-7(4-8)5-9-6-13-10(12)14-9/h1-4,6H,5H2,(H2,12,13)
- InChI Key: TZTVOZBUYKWEMJ-UHFFFAOYSA-N
- SMILES: S1C(N)=NC=C1CC1C=CC=C(C=1)F
Computed Properties
- Exact Mass: 208.04700
- Monoisotopic Mass: 208.04704763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 346.2±22.0 °C at 760 mmHg
- Flash Point: 163.2±22.3 °C
- PSA: 67.15000
- LogP: 3.03640
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
5-(3-fluorophenyl)methyl-1,3-thiazol-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Category Code: 22
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(3-fluorophenyl)methyl-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 058913-10g |
5-(3-Fluoro-benzyl)-thiazol-2-ylamine |
884497-40-9 | 95% | 10g |
£280.00 | 2022-03-01 | |
| Fluorochem | 058913-1g |
5-(3-Fluoro-benzyl)-thiazol-2-ylamine |
884497-40-9 | 95% | 1g |
£58.00 | 2022-03-01 | |
| Fluorochem | 058913-5g |
5-(3-Fluoro-benzyl)-thiazol-2-ylamine |
884497-40-9 | 95% | 5g |
£167.00 | 2022-03-01 | |
| TRC | F590330-250mg |
5-[(3-fluorophenyl)methyl]-1,3-thiazol-2-amine |
884497-40-9 | 250mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F590330-500mg |
5-[(3-fluorophenyl)methyl]-1,3-thiazol-2-amine |
884497-40-9 | 500mg |
$ 65.00 | 2022-06-05 | ||
| TRC | F590330-2.5g |
5-[(3-fluorophenyl)methyl]-1,3-thiazol-2-amine |
884497-40-9 | 2.5g |
$ 210.00 | 2022-06-05 | ||
| Chemenu | CM280886-5g |
5-(3-Fluorobenzyl)thiazol-2-amine |
884497-40-9 | 95% | 5g |
$825 | 2021-08-18 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CBR00112-1G |
5-(3-Fluorobenzyl)-1,3-thiazol-2-amine |
884497-40-9 | 1g |
¥1393.87 | 2023-11-10 | ||
| Chemenu | CM280886-1g |
5-(3-Fluorobenzyl)thiazol-2-amine |
884497-40-9 | 95% | 1g |
$86 | 2023-01-07 | |
| abcr | AB265400-1 g |
5-(3-Fluorobenzyl)-1,3-thiazol-2-amine |
884497-40-9 | 1 g |
€137.20 | 2023-07-20 |
5-(3-fluorophenyl)methyl-1,3-thiazol-2-amine Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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